Cas no 1805936-18-8 (Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1805936-18-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862391
• Update Time: 2025-06-15

Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-3-5(8(11)12)13-7(6(4)10)9(14)15-2/h3,8H,1-2H3
• InChI Key： QIIZSCRWESJQAD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1805936-18-8)

Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1805936-18-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methyl ester group at the 2-position, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate has surged due to their role in optimizing drug potency and metabolic stability. Researchers are particularly interested in how the difluoromethyl moiety influences lipophilicity and bioavailability, a topic frequently explored in medicinal chemistry forums. Additionally, the compound’s bromine atom offers a strategic handle for further functionalization via cross-coupling reactions, aligning with the growing trend of transition-metal-catalyzed synthesis in organic chemistry.

The agrochemical industry also benefits from derivatives of Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate, as fluorinated pyridines are key components in modern pesticides and herbicides. With increasing global emphasis on sustainable agriculture, this compound’s potential to enhance crop protection while minimizing environmental impact is a hot topic. Searches for "fluorinated pyridine herbicides" and "pyridine-based agrochemicals" have spiked, reflecting industry interest in eco-friendly solutions.

From a synthetic perspective, the compound’s methyl ester group allows for straightforward hydrolysis or transesterification, enabling diverse downstream modifications. This flexibility is critical for high-throughput screening in drug development, where rapid derivatization is essential. Laboratories often query "synthetic routes to difluoromethyl pyridines" or "applications of brominated pyridine carboxylates," underscoring the compound’s relevance in cutting-edge research.

Quality control and analytical characterization of Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate are equally vital. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, topics frequently searched by QC professionals. The compound’s stability under various storage conditions is another area of practical interest, with queries such as "handling protocols for halogenated pyridines" gaining traction.

In summary, Methyl 3-bromo-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1805936-18-8) stands at the intersection of innovation in pharmaceuticals and agrochemicals. Its structural features and reactivity profile make it indispensable for researchers tackling challenges in drug design and sustainable agriculture. As scientific inquiries evolve, this compound will likely remain a focal point in discussions on fluorine chemistry and heterocyclic synthesis.